Cas no 375854-71-0 (Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride)

• Product Name: Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride
• CAS No: 375854-71-0
• MF: C₁₄H₁₅BrClNO
• MW: 328.63200211525
• CID: 4713646
• Update Time: 2025-05-20

Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride

• Inchi： 1S/C14H14BrNO.ClH/c15-13-8-12(9-16)6-7-14(13)17-10-11-4-2-1-3-5-11;/h1-8H,9-10,16H2;1H
• InChI Key： QJDDFMXFQHILTG-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)C=CC=1OCC1C=CC=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride

Comprehensive Overview of Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride (CAS No. 375854-71-0)

Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride (CAS No. 375854-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of substituted benzenemethanamine derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a bromo substituent and a phenylmethoxy group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound’s molecular formula and structural features have been extensively studied, with researchers focusing on its potential as a building block for drug discovery. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental and industrial applications. Given the rising interest in halogenated aromatic compounds, Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride is often explored for its reactivity and functional group compatibility.

One of the key reasons for the growing demand for this compound is its role in the development of targeted therapies and small-molecule inhibitors. Researchers are particularly interested in how the bromo and phenylmethoxy groups influence the compound’s binding affinity to biological targets. This has led to its use in studies related to central nervous system (CNS) disorders and inflammatory diseases, where modified benzenemethanamine derivatives have shown promise.

From a synthetic chemistry perspective, Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride serves as a crucial intermediate in multi-step organic syntheses. Its unique structure allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current trend in drug discovery and combinatorial chemistry, where researchers seek diverse molecular scaffolds to identify novel bioactive agents.

The compound’s physicochemical properties, such as melting point, solubility, and spectral characteristics, have been well-documented, making it a reliable choice for laboratory use. Its NMR and mass spectrometry data are frequently referenced in peer-reviewed journals, underscoring its importance in analytical chemistry. Additionally, the hydrochloride salt form ensures consistent purity, which is critical for reproducibility in research settings.

In the context of green chemistry and sustainable synthesis, Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride has been evaluated for its environmental impact. Researchers are exploring eco-friendly methods for its production, such as catalytic processes and solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader scientific community’s focus on sustainable chemical practices.

Market dynamics for this compound reflect its niche but growing demand. Suppliers and manufacturers often highlight its high purity and compliance with Good Manufacturing Practices (GMP), catering to the pharmaceutical and biotechnology sectors. The compound’s CAS No. 375854-71-0 is frequently searched in chemical databases, indicating its relevance in both academic and industrial research.

Looking ahead, Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride is expected to play a pivotal role in advancing precision medicine and molecular design. Its structural versatility and well-characterized properties make it a valuable tool for scientists exploring new therapeutic avenues. As the field of chemical biology continues to evolve, this compound is likely to remain a key player in innovative research.

For researchers and industry professionals seeking detailed technical data, Benzenemethanamine, 3-bromo-4-(phenylmethoxy)-, hydrochloride offers a robust foundation for experimental work. Its applications span from medicinal chemistry to material science, demonstrating its cross-disciplinary utility. With ongoing advancements in synthetic methodologies, the compound’s potential is only beginning to be fully realized.